Cas no 93905-75-0 (guanine, 9-butyl-)

• Product Name: guanine, 9-butyl-
• CAS No: 93905-75-0
• MF: C₉H₁₃N₅O
• MW: 207.232420682907
• CID: 860972
• PubChem ID: 135415586
• Update Time: 2025-04-19

guanine, 9-butyl- Chemical and Physical Properties

Names and Identifiers

• guanine, 9-butyl-
• 2-amino-9-butyl-3H-purin-6-one
• NSC-39335
• 2-amino-9-butyl-1H-purin-6-one
• SCHEMBL6272731
• 93905-75-0
• CHEMBL113652
• 6H-Purin-6-one, 2-amino-9-butyl-1,9-dihydro-
• AKOS024324482
• NCGC00168565-01
• DTXSID60284849
• NSC39335

• Inchi： 1S/C9H13N5O/c1-2-3-4-14-5-11-6-7(14)12-9(10)13-8(6)15/h5H,2-4H2,1H3,(H3,10,12,13,15)
• InChI Key： RITMSEHRRVJGJR-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C(N)N1)N(C=N2)CCCC

Computed Properties

• Exact Mass: 207.112
• Monoisotopic Mass: 207.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 85.3Ų

Experimental Properties

• Density: 1.49
• Boiling Point: 477.8°C at 760 mmHg
• Flash Point: 242.8°C
• Refractive Index: 1.717